Cas no 681240-13-1 (2,2-difluoro-2-(4-hydroxythian-4-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(4-hydroxythian-4-yl)acetic acid
• CAS No: 681240-13-1
• MF: C₇H₁₀F₂O₃S
• MW: 212.214308261871
• CID: 6500460
• PubChem ID: 62397852
• Update Time: 2025-05-21

2,2-difluoro-2-(4-hydroxythian-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-hydroxythian-4-yl)acetic acid
• 2H-Thiopyran-4-acetic acid, α,α-difluorotetrahydro-4-hydroxy-

• Inchi： 1S/C7H10F2O3S/c8-7(9,5(10)11)6(12)1-3-13-4-2-6/h12H,1-4H2,(H,10,11)
• InChI Key： ZTANTYWMVFQGEZ-UHFFFAOYSA-N
• SMILES： C1SCCC(O)(C(F)(F)C(O)=O)C1

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 370.4±42.0 °C(Predicted)
• pka: 1.20±0.10(Predicted)

Additional information on 2,2-difluoro-2-(4-hydroxythian-4-yl)acetic acid

2,2-Difluoro-2-(4-Hydroxythian-4-yl)Acetic Acid (CAS No. 681240-13-1): A Comprehensive Overview

The compound 2,2-difluoro-2-(4-hydroxythian-4-yl)acetic acid, identified by the CAS registry number 681240-13-1, is a unique organic molecule with significant potential in various chemical and biological applications. This compound belongs to the class of thiane derivatives, which have garnered attention due to their versatile reactivity and functional group compatibility. The structure of this molecule comprises a central acetic acid moiety substituted with two fluorine atoms at the 2-position and a hydroxythiane group at the same position, creating a highly functionalized framework that offers opportunities for further chemical modifications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science. The presence of two fluorine atoms in 681240-13-1 introduces electronic effects that can enhance the molecule's stability, lipophilicity, and bioavailability. These properties make it a promising candidate for applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including those with anti-inflammatory, antiviral, and anticancer properties.

The hydroxythiane group in 681240-13-1 adds another layer of complexity to its reactivity. Thiane derivatives are known for their ability to participate in various nucleophilic and electrophilic reactions, making them valuable building blocks in organic synthesis. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and improving scalability. For instance, transition metal-catalyzed coupling reactions have been employed to construct the hydroxythiane moiety with high precision and yield.

In terms of biological activity, 681240-13-1 has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its fluorinated acetic acid backbone provides a rigid structure that can be tailored to fit specific binding pockets in proteins, enhancing its potential as a lead compound in drug design. Additionally, the hydroxythiane group may contribute to hydrogen bonding interactions, further optimizing its bioactivity.

From a synthetic perspective, the preparation of 681240-13-1 involves multi-step processes that highlight the versatility of modern organic chemistry techniques. Starting materials such as fluoroacetic acids and thiol precursors are subjected to carefully controlled reactions to assemble the final product. The use of protecting groups and stereoselective strategies ensures the formation of the desired stereochemistry at each step.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to accelerate the exploration of 681240-13-1's properties. Molecular modeling techniques can provide insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. This combination of theoretical and experimental approaches will undoubtedly deepen our understanding of this compound's potential applications.

In conclusion, 681240-13-1, or 2,2-difluoro-2-(4-hydroxythian-4-yl)acetic acid, represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. With ongoing research uncovering new aspects of its chemistry and biology, this compound stands at the forefront of innovation in materials science and pharmacology.